Cas no 362669-46-3 (Ethyl 8-(2-naphthyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(2-naphthyl)-8-oxooctanoate
• CAS No: 362669-46-3
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• MDL: MFCD01320269
• CID: 1474665
• Update Time: 2025-10-29

Ethyl 8-(2-naphthyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-naphthalen-2-yl-8-oxooctanoate
• LogP
• Ethyl 8-(2-naphthyl)-8-oxooctanoate
• ethyl 7-(2-naphthoyl)heptanoate

• MDL： MFCD01320269
• Inchi： 1S/C20H24O3/c1-2-23-20(22)12-6-4-3-5-11-19(21)18-14-13-16-9-7-8-10-17(16)15-18/h7-10,13-15H,2-6,11-12H2,1H3
• InChI Key： JVIRNBRQQNNAKD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 312.17300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.074
• Boiling Point: 453.8°C at 760 mmHg
• Flash Point: 198.1°C
• Refractive Index: 1.552
• PSA: 43.37000
• LogP: 4.92620

Additional information on Ethyl 8-(2-naphthyl)-8-oxooctanoate

Recent Advances in the Study of Ethyl 8-(2-naphthyl)-8-oxooctanoate (CAS: 362669-46-3) and Its Applications in Chemical Biology and Medicine

Ethyl 8-(2-naphthyl)-8-oxooctanoate (CAS: 362669-46-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by a naphthyl ketone moiety, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, particularly in the context of enzyme inhibition and anti-inflammatory activity.

The compound's structure, featuring an 8-oxooctanoate chain linked to a 2-naphthyl group, makes it a versatile intermediate for further chemical modifications. Researchers have investigated its role as a precursor in the synthesis of more complex molecules, including potential drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 8-(2-naphthyl)-8-oxooctanoate exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological potential, Ethyl 8-(2-naphthyl)-8-oxooctanoate has been studied for its physicochemical properties. Recent computational and experimental analyses have provided insights into its stability, solubility, and reactivity under various conditions. These studies are crucial for understanding its behavior in biological systems and for optimizing its formulation in potential therapeutic applications. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted the compound's improved bioavailability when formulated with specific excipients, addressing previous challenges related to its pharmacokinetic profile.

The synthetic routes to Ethyl 8-(2-naphthyl)-8-oxooctanoate have also seen advancements. Recent publications describe more efficient and scalable methods for its production, with yields exceeding 85% in some cases. These developments are particularly important for enabling larger-scale studies and potential commercialization. Furthermore, the compound's mechanism of action at the molecular level has been elucidated through advanced techniques such as X-ray crystallography and molecular docking studies, providing a solid foundation for structure-activity relationship (SAR) analyses.

Looking forward, research on Ethyl 8-(2-naphthyl)-8-oxooctanoate and its derivatives continues to expand. Current investigations are exploring its potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. The compound's unique chemical scaffold offers numerous possibilities for modification, making it a valuable tool for medicinal chemists. As the understanding of its biological targets and mechanisms deepens, Ethyl 8-(2-naphthyl)-8-oxooctanoate may emerge as a key player in the development of novel therapeutic agents, bridging the gap between chemical biology and clinical applications.